BENGHE Foundational & Exploratory

Check Availability & Pricing

Physicochemical Profile of (E)-5-Octadecene: A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (E)-5-Octadecene

Cat. No.: B15600944

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
characteristics of (E)-5-Octadecene. The information is curated for professionals in research
and development, with a focus on clear data presentation, detailed experimental
methodologies, and visual representation of relevant biological pathways.

Core Physicochemical Data

(E)-5-Octadecene is a long-chain alkene with the molecular formula CisHse.[1][2][3] It is
recognized for its role as a sex pheromone or a related chemical component in certain insect
species, notably the rice stem borer moth (Chilo suppressalis).[4] The following tables
summarize its key physicochemical properties.

Identifier Value Source
IUPAC Name (E)-octadec-5-ene PubChem
Molecular Formula CisHss [1112]131[5]
Molecular Weight 252.48 g/mol [2][5]
CAS Number 7206-21-5 [2113114]
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Physical Property

Value

Conditions

Typically exists as a solid at

Standard Temperature and

Appearance

room temperature Pressure
Boiling Point 322.2+£9.0°C at 760 mmHg (Predicted)[5]

Not explicitly available.

However, trans-alkenes

generally have higher melting

points than their cis-isomers
Melting Point due to more efficient packing in -

the crystal lattice.[6][7] For

comparison, the related

compound 1-octadecene has a

melting point of 14-16 °C.[8]
Density 0.8 £0.1 g/cm3 (Predicted)[4]
Vapor Pressure 0.0 £ 0.3 mmHg at 25°C
Flash Point 150.4 £9.7 °C -
Refractive Index 1.448 -

Solubility

Insoluble in water; soluble in

nonpolar organic solvents.[9]

LogP (Octanol-Water Partition

Coefficient)

9.8

Biological Relevance: Pheromone Signaling

(E)-5-Octadecene plays a crucial role in the chemical communication of the rice stem borer

moth, Chilo suppressalis, where it acts as a component of the female's sex pheromone blend,

influencing male mating behavior. The detection of this pheromone by male moths initiates a

complex signaling cascade within their olfactory system. A generalized pathway for moth

pheromone reception is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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